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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe laboratory environment and

regulatory compliance. This guide provides essential safety and logistical information for the

proper disposal of Butyl(3-methoxypropyl)amine, a flammable and corrosive liquid that

requires careful management.

I. Safety First: Understanding the Hazards
Butyl(3-methoxypropyl)amine presents several hazards that necessitate stringent safety

protocols. It is a flammable liquid and vapor, harmful if swallowed, and can cause severe skin

burns and eye damage.[1][2][3] All handling and disposal procedures should be conducted in a

well-ventilated area, preferably within a fume hood, and all sources of ignition must be

eliminated.[1][4]

Personal Protective Equipment (PPE): When handling Butyl(3-methoxypropyl)amine, the

following personal protective equipment is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

Hand Protection: Chemical-resistant gloves. Gloves must be inspected before use and

disposed of properly after handling.[5]

Body Protection: A complete suit protecting against chemicals, such as a flame-retardant

antistatic protective clothing.[5]
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Respiratory Protection: If ventilation is inadequate, a NIOSH-certified (or equivalent) organic

vapor respirator is necessary.[3]

II. Quantitative Data for Butyl(3-
methoxypropyl)amine
The following table summarizes key quantitative data for Butyl(3-methoxypropyl)amine,

derived from safety data sheets.

Property Value

CAS Number 5332-73-0

Molecular Formula C4H11NO

Molecular Weight 89.14 g/mol

Boiling Point 118.3 °C

Melting Point -71 °C

Flash Point 32 °C (89.6 °F)

Autoignition Temperature 320 °C (608 °F)

pH 11.5 (100 g/l, 20 °C)

UN Number 2734

III. Step-by-Step Disposal Procedure
The disposal of Butyl(3-methoxypropyl)amine must be carried out in accordance with local,

regional, and national regulations. This chemical is considered a RCRA ignitable waste, D001.

[1]

Step 1: Waste Collection

Collect waste Butyl(3-methoxypropyl)amine in a designated, compatible, and properly

sealed container.[1][6] Do not mix with other waste streams.
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The container must be clearly labeled as "Hazardous Waste" and include the chemical

name: "Butyl(3-methoxypropyl)amine".[6]

Step 2: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and direct sunlight.[1][4]

Ensure the storage area is equipped with sprinklers and that the container is stored away

from incompatible materials such as strong oxidizing agents, strong acids, acid anhydrides,

and acid chlorides.[1][4]

Utilize common bonding and grounding techniques to prevent electrostatic charge build-up.

[1]

Step 3: Arrange for Professional Disposal

Contact a licensed hazardous waste disposal company to arrange for the collection and

disposal of the Butyl(3-methoxypropyl)amine waste.

The recommended method of disposal is incineration under controlled conditions in an

approved incinerator.[1] Do not attempt to incinerate sealed containers.[1]

Step 4: Spill Management

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[5]

Ventilate the area.

Contain the spillage using non-combustible absorbent material (e.g., sand, earth,

vermiculite) and collect it with an electrically protected vacuum cleaner or by wet-brushing.[5]

Place the collected material into a suitable container for disposal according to local

regulations.[5]

Do not allow the spilled material to enter drains, sewers, or waterways.[1]
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IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Butyl(3-
methoxypropyl)amine.
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Caption: Workflow for the safe disposal of Butyl(3-methoxypropyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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